Cas no 878692-30-9 (4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one)
4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one
- VU0607072-1
- 1-allyl-4-(1-(2-(4-(sec-butyl)phenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- 878692-30-9
- 1-allyl-4-(1-{2-[4-(sec-butyl)phenoxy]ethyl}-1H-1,3-benzimidazol-2-yl)-2-pyrrolidinone
- 4-[1-[2-(4-butan-2-ylphenoxy)ethyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
- F3243-1003
- AKOS000714290
- AKOS016316748
- 4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one
-
- Inchi: 1S/C26H31N3O2/c1-4-14-28-18-21(17-25(28)30)26-27-23-8-6-7-9-24(23)29(26)15-16-31-22-12-10-20(11-13-22)19(3)5-2/h4,6-13,19,21H,1,5,14-18H2,2-3H3
- InChI Key: FQOLFFWWMQNTQZ-UHFFFAOYSA-N
- SMILES: O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC(=CC=2)C(C)CC)CN1CC=C
Computed Properties
- Exact Mass: 417.24162724g/mol
- Monoisotopic Mass: 417.24162724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 47.4Ų
4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3243-1003-2μmol |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-5μmol |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-10μmol |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-20μmol |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-1mg |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-2mg |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-3mg |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-4mg |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-5mg |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3243-1003-10mg |
4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one |
878692-30-9 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one
4-(1-{2-[4-(Butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one: A Comprehensive Overview
The compound with CAS No. 878692-30-9, known as 4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.
The molecular structure of this compound is characterized by a benzodiazole core, which is a heterocyclic aromatic system known for its stability and reactivity. Attached to this core is a phenoxyethyl group, which introduces additional electronic and steric effects. The presence of a butan-2-yl substituent further enhances the molecule's complexity, contributing to its unique physicochemical properties. Additionally, the pyrrolidinone ring within the structure introduces amide functionalities, which are crucial for hydrogen bonding and other intermolecular interactions.
Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as Suzuki coupling and Stille cross-coupling reactions. These methods have enabled chemists to construct the molecule with high precision and yield. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient alternative to traditional methods. Such advancements highlight the importance of this compound in the development of novel synthetic strategies.
From a pharmacological perspective, this compound has shown remarkable biological activity in various assays. It exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, recent research has demonstrated its ability to modulate cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings underscore its potential as a therapeutic agent in neurology.
The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its role as an electron transport layer material, where it has shown enhanced charge mobility and stability under operational conditions.
In terms of safety and toxicity, preliminary studies indicate that this compound exhibits low cytotoxicity in vitro, suggesting its potential for safe use in therapeutic applications. However, further investigations are required to fully assess its toxicity profile and establish safe dosage ranges.
Looking ahead, the development of this compound presents several opportunities for innovation. Researchers are exploring its potential as a drug delivery vehicle, leveraging its structural flexibility to encapsulate or conjugate with other bioactive molecules. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing clearance rates.
In conclusion, 4-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-y l)-1-(prop - ylene - yl ) pyrrolidin - ione (CAS No. 878692 - 30 - 9 ) is a multifaceted compound with significant implications across diverse scientific domains . Its unique structure , coupled with cutting-edge research , positions it as a key player in advancing both medicinal chemistry and materials science . As ongoing investigations continue to uncover new facets of its properties , this compound is poised to make substantial contributions to scientific progress .
878692-30-9 (4-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)-1-(prop-2-en-1-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)